Cas no 1804630-01-0 (3-(Bromomethyl)-2-methoxy-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine)

• Product Name: 3-(Bromomethyl)-2-methoxy-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine
• CAS No: 1804630-01-0
• MF: C₉H₆BrF₆NO₂
• MW: 354.043862819672
• CID: 4813270
• Update Time: 2025-06-11

3-(Bromomethyl)-2-methoxy-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-methoxy-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C9H6BrF6NO2/c1-18-7-4(3-10)5(19-9(14,15)16)2-6(17-7)8(11,12)13/h2H,3H2,1H3
• InChI Key： CJKSXKNPNAGRLU-UHFFFAOYSA-N
• SMILES： BrCC1=C(N=C(C(F)(F)F)C=C1OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 297
• XLogP3: 3.8
• Topological Polar Surface Area: 31.4

Additional information on 3-(Bromomethyl)-2-methoxy-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

3-(Bromomethyl)-2-methoxy-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine: A Comprehensive Overview

3-(Bromomethyl)-2-methoxy-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine, also known by its CAS number CAS No. 1804630-01-0, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The presence of multiple substituents, including a bromomethyl group, methoxy group, trifluoromethoxy group, and trifluoromethyl group, makes this compound unique in terms of its chemical properties and potential uses.

The synthesis of 3-(Bromomethyl)-2-methoxy-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine involves a series of carefully designed multi-step reactions. The starting material is typically a pyridine derivative, which undergoes various functional group transformations to introduce the desired substituents. Recent advancements in catalytic methods and green chemistry have significantly improved the efficiency and sustainability of these synthesis processes. For instance, the use of palladium-catalyzed cross-coupling reactions has enabled the precise installation of the bromomethyl group with high yield and selectivity.

The physical and chemical properties of this compound are heavily influenced by its substituents. The electron-donating methoxy group at position 2 increases the basicity of the nitrogen atom in the pyridine ring, making it more susceptible to nucleophilic attack. Conversely, the electron-withdrawing trifluoromethoxy and trifluoromethyl groups at positions 4 and 6, respectively, deactivate the ring towards electrophilic substitution reactions. These properties make this compound an excellent candidate for use in various chemical transformations, such as Suzuki-Miyaura coupling and Buchwald-Hartwig amination.

In terms of applications, 3-(Bromomethyl)-2-methoxy-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine has found significant utility in drug discovery and development. Its unique combination of substituents allows for fine-tuning of pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability. Recent studies have demonstrated its potential as a lead compound in the development of novel anti-inflammatory agents and anticancer drugs. Additionally, this compound serves as an intermediate in the synthesis of advanced materials, including high-performance polymers and optoelectronic devices.

The environmental impact and safety profile of this compound are also critical considerations. Due to its complex structure and multiple halogenated groups, proper handling and disposal procedures must be followed to minimize any adverse effects on human health or the environment. Regulatory agencies have established strict guidelines for the use and storage of such compounds to ensure compliance with safety standards.

Recent research has focused on optimizing the synthesis routes for CAS No. 1804630-01-0 to enhance scalability and reduce production costs. Innovations in flow chemistry and continuous processing have shown promise in achieving these goals while maintaining high product quality. Furthermore, computational chemistry techniques, such as density functional theory (DFT) calculations, have been employed to predict the reactivity and stability of this compound under various reaction conditions.

In conclusion, 3-(Bromomethyl)-2-methoxy-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure enables it to serve as both a valuable intermediate and a final product in various chemical processes. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.